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Compound of Interest

Compound Name: Ammonium bromide

Cat. No.: B080048

An In-depth Technical Guide to the Physical Properties of Ammonium Bromide: Solubility and
Density

Introduction

Ammonium bromide (NH4Br) is an inorganic salt formed from the reaction of ammonia and
hydrobromic acid.[1][2] It presents as a white, odorless, crystalline solid that is highly soluble in
water.[1][3] Upon exposure to air, it can gradually develop a yellow hue due to the oxidation of
bromide ions (Br~) to bromine (Brz2).[3][4] This compound is utilized in various applications,
including photography, fireproofing of wood, lithography, and in pharmaceutical preparations as
a sedative and expectorant.[5][6] A thorough understanding of its physical properties,
particularly solubility and density, is crucial for its application in research, drug development,
and industrial processes.

Physical Properties of Ammonium Bromide

Ammonium bromide is a salt with a saline taste that sublimes upon heating.[4] It is a weak
acid in aqueous solutions due to the slight hydrolysis of the ammonium ion.[4] Key physical
properties are summarized in the table below.
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Property Value

Molecular Formula NH4Br[6]

Molecular Weight 97.94 g/mol [1][6]

Appearance White, odorless crystals or granules[1][5][7]
Density 2.429 g/cm3 at 25 °C[1][4][8][9]

Melting Point 235 °C[2][5] (Decomposes)[1]

Boiling Point 452 °C[2][4][5] (Sublimes)[1]

Crystal Structure Isometric[4][5]

pH 4.5-6.0[8]

Solubility of Ammonium Bromide

The solubility of ammonium bromide varies significantly with the solvent and temperature. Its
ionic nature dictates its high solubility in polar solvents like water.[10]

Solubility in Aqueous Solutions

Ammonium bromide is highly soluble in water, and its solubility increases with a rise in
temperature.[10] This is attributed to the hydration of ammonium (NHa4*) and bromide (Br~) ions
by polar water molecules.[10]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.chemimpex.com/products/33348
https://grokipedia.com/page/Ammonium_bromide
https://www.chemimpex.com/products/33348
https://grokipedia.com/page/Ammonium_bromide
https://byjus.com/ammonium-bromide-formula/
https://www.bocsci.com/product/ammonium-bromide-cas-12124-97-9-82430.html
https://grokipedia.com/page/Ammonium_bromide
https://www.chemicalbook.com/article/ammonium-bromide-reactions-characteristics-uses-toxicity.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/467731
https://www.sigmaaldrich.com/US/en/product/aldrich/380008
https://www.geeksforgeeks.org/chemistry/ammonium-bromide-formula-structure-properties-uses-sample-questions/
https://byjus.com/ammonium-bromide-formula/
https://grokipedia.com/page/Ammonium_bromide
https://www.geeksforgeeks.org/chemistry/ammonium-bromide-formula-structure-properties-uses-sample-questions/
https://www.chemicalbook.com/article/ammonium-bromide-reactions-characteristics-uses-toxicity.htm
https://byjus.com/ammonium-bromide-formula/
https://grokipedia.com/page/Ammonium_bromide
https://www.chemicalbook.com/article/ammonium-bromide-reactions-characteristics-uses-toxicity.htm
https://byjus.com/ammonium-bromide-formula/
https://www.sigmaaldrich.com/US/en/product/aldrich/467731
https://www.benchchem.com/product/b080048?utm_src=pdf-body
https://www.benchchem.com/product/b080048?utm_src=pdf-body
https://www.rixingxincai.com/blog/what-is-the-solubility-of-ammonium-bromide-in-different-solvents-993303.html
https://www.benchchem.com/product/b080048?utm_src=pdf-body
https://www.rixingxincai.com/blog/what-is-the-solubility-of-ammonium-bromide-in-different-solvents-993303.html
https://www.rixingxincai.com/blog/what-is-the-solubility-of-ammonium-bromide-in-different-solvents-993303.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Temperature (°C) Solubility ( g/100 mL of Water)
0 60.6[1][10]
10 66.6[11]
15 71.5[11]
20 74.2[11]
25 78.3[1][12]
30 81.8[11]
40 89.7[11]
50 97.6[11]
60 104.9[11]
80 119.3[11]
100 125.8[10]

Solubility in Organic Solvents

The solubility of ammonium bromide in organic solvents is generally lower than in water.[10]
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Solubility ( g/100 g of

Solvent Temperature (°C)

Solvent)
Methanol 0 10.62[11]
20 12.33[11]
40 14.07[11]
Ethanol 0 3.06[11]
19 3.22[11]
20 3.36[11]
40 4.26[11]
78 10.5[11]
Acetone - Soluble[8]
Diethyl Ether 15 0.123[11]
Liquid Ammonia -33.9 90.75[11]
0 137.9[11]
25 237.9[11]
1-Propanol 25 1.18[11]
Ethyl Acetate - Insoluble[11]

Experimental Protocol: Determination of Solubility

The solubility of a solid in a liquid can be determined by preparing a saturated solution at a
constant temperature and then quantifying the amount of dissolved solute.[13][14]

Methodology

» Preparation of Saturated Solution: An excess amount of ammonium bromide is added to a
known volume of the solvent in a test tube or flask.[14][15] The mixture is then agitated at a
constant, controlled temperature until equilibrium is reached, which can take several hours.
[15]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=355
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=355
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=355
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=355
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=355
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=355
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=355
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=355
https://www.sigmaaldrich.com/US/en/product/aldrich/467731
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=355
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=355
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=355
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=355
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=355
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=355
https://www.scribd.com/document/123754313/solubility-of-solids-in-liquids-experiment
https://www.alloprof.qc.ca/en/students/vl/sciences/measuring-solubility-s1498
https://www.benchchem.com/product/b080048?utm_src=pdf-body
https://www.alloprof.qc.ca/en/students/vl/sciences/measuring-solubility-s1498
https://www.researchgate.net/publication/293072268_The_Experimental_Determination_of_Solubilities
https://www.researchgate.net/publication/293072268_The_Experimental_Determination_of_Solubilities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phase Separation: Once equilibrium is established, the undissolved solid is separated from
the saturated solution. This can be achieved through filtration or centrifugation.[16]

Quantification of Solute: A known mass or volume of the clear, saturated solution is taken.
The amount of dissolved ammonium bromide is then determined. This can be done by
evaporating the solvent and weighing the remaining solid residue.

Calculation of Solubility: The solubility is calculated as the mass of the dissolved solute per a

given amount of solvent (e.g., g/100 mL or g/100 g).[14]

Temperature Variation: The experiment is repeated at different temperatures to determine
the temperature dependence of solubility.[13]
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Caption: Experimental workflow for determining the solubility of ammonium bromide.
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Density of Ammonium Bromide

The density of ammonium bromide is consistently reported as 2.429 g/cm? at 25 °C.[1][4][8][9]
Density is an intrinsic physical property defined as the mass of a substance per unit volume.

Experimental Protocol: Determination of Density

The density of a solid like ammonium bromide can be determined by measuring its mass and
volume.[17]

Methodology

o Mass Measurement: The mass of a sample of ammonium bromide crystals is accurately
measured using an analytical balance.[18]

e Volume Measurement (Displacement Method):

o A graduated cylinder is partially filled with a liquid in which ammonium bromide is
insoluble (or has very low solubility, if a quick measurement is performed), and the initial
volume (V1) is recorded.[17]

o The weighed ammonium bromide sample is carefully added to the graduated cylinder,
ensuring it is fully submerged.[17][19]

o The new volume (V2) is recorded. The volume of the ammonium bromide sample is the
difference between the final and initial volumes (V2 - V1).[17]

o Calculation of Density: The density (p) is calculated using the formula: p = mass / volume[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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